(Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide

• IUPAC Name: (Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)prop-2-enamide
• InChI: InChI=1S/C18H15N3O2S/c22-17(9-8-14-7-4-10-23-14)19-18-15-11-24-12-16(15)20-21(18)13-5-2-1-3-6-13/h1-10H,11-12H2,(H,19,22)/b9-8-
• InChI Key: VUZPDIPHYKNAES-HJWRWDBZSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)/C=C\C4=CC=CO4
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

(Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide is a useful research compound. Its molecular formula is C18H15N3O2S and its molecular weight is 337.4. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Evaluation

A study by El-Telbani et al. (2011) involved synthesizing a series of 1-arylpyrazole and their glycosides, including a compound similar to (Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide. This compound showed promising antiviral activity against vesicular stomatitis virus (VSV) (El-Telbani et al., 2011).

Stereochemical Analysis

Borisova et al. (2016) conducted a study involving stereochemical analysis of compounds similar to the specified compound. This analysis revealed certain structural peculiarities, impacting their potential use in chemical transformations (Borisova et al., 2016).

Synthesis and Structure Determination

Kariuki et al. (2022) synthesized a similar compound and determined its structure through NMR spectroscopy and X-ray diffraction. This study emphasizes the importance of structural determination in understanding the potential applications of such compounds (Kariuki et al., 2022).

Antimicrobial Activity

Idhayadhulla et al. (2012) synthesized pyrazole derivatives and tested them for antimicrobial activity. Their findings suggest that compounds structurally related to (Z)-3-(furan-2-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide may possess significant antimicrobial properties (Idhayadhulla et al., 2012).

Synthesis of Heterocycles

A study by Ergun et al. (2014) focused on synthesizing a class of compounds including derivatives similar to the specified compound. These studies contribute to the broader understanding of the synthetic pathways and potential applications of such heterocyclic compounds (Ergun et al., 2014).